Cas no 56977-01-6 (Benzene, 1,1'-[1,2-ethanediylbis(thio)]bis[2-(methylthio)-)

• Product name: Benzene, 1,1'-[1,2-ethanediylbis(thio)]bis[2-(methylthio)-
• CAS No: 56977-01-6
• MF: C₁₆H₁₈S₄
• MW: 338.57412
• CID: 347040
• PubChem ID: 71444378

Benzene, 1,1'-[1,2-ethanediylbis(thio)]bis[2-(methylthio)- Chemical and Physical Properties

Names and Identifiers

• Benzene, 1,1'-[1,2-ethanediylbis(thio)]bis[2-(methylthio)-
• 1-methylsulfanyl-2-[2-(2-methylsulfanylphenyl)sulfanylethylsulfanyl]benzene
• 1,1'-(Ethane-1,2-diyldisulfanediyl)bis[2-(methylsulfanyl)benzene]
• DTXSID50853164
• 56977-01-6

• Inchi： InChI=1S/C16H18S4/c1-17-13-7-3-5-9-15(13)19-11-12-20-16-10-6-4-8-14(16)18-2/h3-10H,11-12H2,1-2H3
• InChI Key： DZFZWKFHUIDMLA-UHFFFAOYSA-N
• SMILES： CSC1=CC=CC=C1SCCSC1=CC=CC=C1SC

Computed Properties

• Exact Mass: 338.02934
• Monoisotopic Mass: 338.02913527g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 7
• Complexity: 233
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 101Ų
• XLogP3: 5.7

Experimental Properties

• PSA: 0